Cas no 17280-41-0 ((E)-2-Oxopropanal oxime)

(E)-2-Oxopropanal oxime structure
(E)-2-Oxopropanal oxime structure
Product Name:(E)-2-Oxopropanal oxime
CAS No:17280-41-0
MF:C3H5NO2
MW:87.077300786972
MDL:MFCD00002123
CID:1084260
PubChem ID:6399095
Update Time:2025-10-05

(E)-2-Oxopropanal oxime Chemical and Physical Properties

Names and Identifiers

    • (E)-2-Oxopropanal oxime
    • 1-hydroxyiminoacetone
    • 2-oxo-propionaldehyde (E)-oxime
    • anti-pyruvic aldehyde 1-oxime
    • anti-pyruvic aldehyde-1-oxime
    • isonitrosoacetone
    • pyruvaldehyde-1-((E)-oxime )
    • Pyruvaldehydoxim [Czech]
    • 31915-82-9
    • 3-Hydroxyiminoacetone
    • UNII-U32V8CLT4W
    • Acetone, isonitroso-
    • Isonitrosoacetone [MI]
    • 1,2-Propanedione, 1-oxime
    • 2-Propanone, 1-isonitroso-
    • Pyruvic aldehyde 1-oxime
    • MINA
    • EINECS 206-184-0
    • CHEMBL17940
    • PROPANAL, 2-OXO-, 1-OXIME, (1Z)-
    • 2-Oxopropanal-1-oxime
    • Acetone, (hydroxyimino)-
    • isonitrosoaceton
    • Pyruvaldehyde, 1-oxime, (E)-
    • NSC-53172
    • anti-Pyruvic aldehyde 1-oxime, 98%
    • A820467
    • Q-200644
    • 1-(hydroxyimino)propan-2-one
    • Pyruvaldehydoxim
    • 2-Oxopropanaloxime
    • Propanal, 2-oxo-, 1-oxime
    • NSC 53172
    • monoisonitroso acetone
    • MFCD00002123
    • U32V8CLT4W
    • CS-0047592
    • Monoizonitrozoacetone
    • 2-Propanone, 1-(hydroxyimino)-
    • Pyruvaldehyde 1-oxime
    • 2-Oxo-propionaldehyde oxime
    • (Z)-2-Oxopropanaloxime
    • Propanal, 2-oxo-, 1-oxime, (1E)-
    • Acetone, 3-hydroxyimino-
    • EN300-77238
    • BDBM50024958
    • 2-oxopropanal oxime
    • Propanone 1-oxime
    • (Z)-2-Oxopropanal oxime
    • 2-Oxopropanal 1-oxime
    • (1E)-1-hydroxyiminopropan-2-one
    • 2-Propanone, isonitroso-
    • BRN 0635802
    • Monoisonitrosoacetone
    • AM806560
    • AKOS015902385
    • PYRUVALDOXIME
    • Pyruvaldehyde, 1-oxime
    • Pyruvaldehyde, aldoxime
    • 17280-41-0
    • 306-44-5
    • MINA cpd
    • 2-Oxopropionaldehyde 1-oxime
    • Methylglyoxal aldoxime
    • (1E)-2-oxopropanal oxime
    • A907285
    • 3-01-00-03092 (Beilstein Handbook Reference)
    • Isonitroacetone
    • 3Hydroxyiminoacetone
    • Propanone 1oxime
    • Propanal, 2oxo, 1oxime
    • Pyruvaldehyde 1oxime
    • Acetone, 3hydroxyimino
    • 2Propanone, 1(hydroxyimino)
    • 2Oxopropionaldehyde 1oxime
    • Pyruvaldehyde, 1oxime
    • 2Propanone, 1isonitroso
    • Acetone, (hydroxyimino)
    • 2Oxopropanal1oxime
    • 1,2Propanedione, 1oxime
    • Acetone, isonitroso
    • 2Propanone, isonitroso
    • MDL: MFCD00002123
    • Inchi: 1S/C3H5NO2/c1-3(5)2-4-6/h2,6H,1H3/b4-2+
    • InChI Key: OVGLVOLWBBGQHS-DUXPYHPUSA-N
    • SMILES: O=C(/C=N/O)C

Computed Properties

  • Exact Mass: 87.03200
  • Monoisotopic Mass: 87.032028402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 76.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.66000
  • LogP: 0.03540

(E)-2-Oxopropanal oxime Security Information

  • Storage Condition:Sealed in dry,2-8°C

(E)-2-Oxopropanal oxime Pricemore >>

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